(2s)-2-Bromo-n-carbamoyl-3-methylbutanamide

• Molecular Formula: C6H11BrN2O2
• Molecular Weight: 223.07 g/mol
• IUPAC Name: (2S)-2-bromo-N-carbamoyl-3-methylbutanamide
• InChI: InChI=1S/C6H11BrN2O2/c1-3(2)4(7)5(10)9-6(8)11/h3-4H,1-2H3,(H3,8,9,10,11)/t4-/m0/s1
• InChI Key: CMCCHHWTTBEZNM-BYPYZUCNSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC(=O)N)Br
• SMILES: CC(C)C(C(=O)NC(=O)N)Br
• CAS No.: 27109-48-4

Description

(S)-bromisoval is a 2-bromo-N-carbamoyl-3-methylbutanamide that has S configuration. It is an enantiomer of a (R)-bromisoval.

Scientific Research Applications

Synthesis and Biological Activity

• Yancheva et al. (2015) synthesized novel N-(α-bromoacyl)-α-amino esters, which showed low cytotoxicity, absence of antibacterial and anti-inflammatory activity, suggesting potential for incorporation in prodrugs (Yancheva et al., 2015).

Analytical Techniques

• Heeremans et al. (1988) demonstrated the use of fast atom bombardment and tandem mass spectrometry for distinguishing diastereomeric glutathione conjugates of α-bromoisovalerylurea (Heeremans et al., 1988).

Xanthine Oxidase Inhibitory Study

• Smelcerovic et al. (2016) assessed the inhibitory activity of noncyclic N-(α-bromoacyl)-α-amino esters against xanthine oxidase, finding no significant inhibitory effect, indicating their suitability for carrier-linked prodrug strategies (Smelcerovic et al., 2016).

Antimicrobial Properties

• Tlekhusezh et al. (1999) explored the synthesis of new carbamoyl-containing oxa(thia)zolidines and their antimicrobial properties (Tlekhusezh et al., 1999).

Ion-Exclusion and Ion-Exchange Techniques

• Powell et al. (1972) utilized ion exclusion and ion exchange techniques to synthesize 2,3-dihydroxy-2-methylbutanamide from acetoin cyanohydrin (Powell et al., 1972).

Electrosynthesis of Oxazolidin-4-one Derivatives

• Maran et al. (1987) investigated the electrochemical reduction of α-bromoisobutyramides and their cyclocondensation with amide solvents to yield oxazolidin-4-one derivatives (Maran et al., 1987).

USDA-ARS Research on Alternatives to Methyl Bromide

• Schneider et al. (2003) discussed the USDA-ARS research on alternatives to methyl bromide, a fumigant, focusing on pre-plant and post-harvest pest and pathogen control (Schneider et al., 2003).